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Compound of Interest

Compound Name: Vanitiolide

Cat. No.: B1662213 Get Quote

Despite its classification as a choleretic agent, detailed scientific information regarding the

quantitative effects, experimental protocols, and mechanisms of action of Vanitiolide is scarce

in currently accessible scientific literature. While its chemical identity is established, a

comprehensive understanding of its choleretic properties, as demanded by modern research

standards, remains elusive.

Vanitiolide, also known by its chemical name 4-(thiovanilloyl)morpholine and the trademark

Bildux, is a compound recognized for its choleretic properties, meaning it is believed to

increase the volume of bile secreted from the liver. Its Chemical Abstracts Service (CAS)

Registry Number is 17692-71-6.

Historical references, including a retired monograph, suggest that the initial research on

Vanitiolide and similar compounds may date back to the mid-20th century. A 1950 publication

by Chabrier et al. in the Bulletin de la Société Chimique de France describes the preparation of

similar morpholine-containing compounds.[1] However, extensive searches of modern scientific

databases have failed to uncover specific studies that provide the in-depth technical data

required for a thorough understanding of its pharmacological profile.

The Void in Modern Research
For researchers, scientists, and drug development professionals, a comprehensive technical

guide would necessitate quantitative data on Vanitiolide's effects on key choleretic

parameters. This would include:
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Bile Flow Rate: Precise measurements of the increase in bile volume over time following

administration of Vanitiolide.

Bile Composition Analysis: Data on how Vanitiolide alters the concentration of bile acids,

cholesterol, phospholipids, and other biliary lipids.

Furthermore, detailed experimental protocols from in vivo or in vitro studies would be crucial for

replicating and building upon previous research. Such protocols would typically outline:

Animal models used (e.g., species, strain, preparation).

Dosage and administration routes.

Methods for bile collection and analysis.

Statistical analysis of the results.

Finally, understanding the signaling pathways through which Vanitiolide exerts its choleretic

effect is a fundamental aspect of modern pharmacology. This would involve identifying the

molecular targets and downstream signaling cascades activated or inhibited by the compound.

The absence of this critical information in the public domain makes it impossible to construct a

detailed technical guide or whitepaper on Vanitiolide's choleretic properties that meets the

rigorous standards of the scientific and drug development community. The logical relationship

for initiating such a study would be as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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